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Compound of Interest

Compound Name: 2-Isopropoxyphenol-d7

Cat. No.: B12403060

Essential Safety and Handling Guide for 2-
Isopropoxyphenol-d7

This guide provides crucial safety, handling, and disposal information for 2-Isopropoxyphenol-
d7, tailored for researchers, scientists, and drug development professionals. The following
procedural guidance is designed to ensure the safe laboratory use of this compound, from
receipt to disposal.

Chemical and Physical Properties

Understanding the physical characteristics of 2-lsopropoxyphenol-d7 is a prerequisite for safe
handling. While this guide addresses the deuterated form, its physical and chemical properties
are nearly identical to its non-deuterated counterpart, 2-Isopropoxyphenol.
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Property

Value

Citations

Molecular Formula

CoHsD702

[1]

Molecular Weight 159.25 g/mol (approx.) [1][2]
Clear light yellow to light red-

Appearance o [11[3]
brown liquid

Boiling Point 100-102 °C at 11 mmHg [1]

Density 1.03 g/mL at 25 °C [1]

Flash Point 88 °C (190.4 °F) - closed cup

Solubility Soluble in water [11[3]

Storage Temperature

Room Temperature, under

inert atmosphere

[1]3]

Hazard Identification and Safety Precautions

2-Isopropoxyphenol is classified as an irritant.[2] Adherence to GHS classifications is

mandatory for ensuring laboratory safety.

Hazard Class

GHS Classification Hazard Statement Citations

Skin H315: Causes skin
N Category 2 o [2][4]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
o Category 2 o [2][4]
Damage/Irritation eye irritation
Specific Target Organ Category 3

Toxicity (Single

Exposure)

H335: May cause

(Respiratory tract

[2]14]

respiratory irritation

irritation)

Signal Word:Warning[1]

Personal Protective Equipment (PPE)
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The use of appropriate Personal Protective Equipment (PPE) is the most critical line of defense
against exposure.[5] The required PPE varies based on the task being performed.
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Task

Required Personal
Protective Equipment

Citations

Routine Handling

&Experimentation

Eye/Face Protection: Safety
glasses with side-shields or

tightly fitting safety goggles.

[6]

Hand Protection: Chemical-
resistant gloves (e.g., nitrile),

inspected before use.

[7](8]

Body Protection: Standard
laboratory coat. Ensure it is

buttoned and fits properly.

[6]7]

Respiratory Protection: Use
only in a well-ventilated area,
preferably a chemical fume
hood.

[6]

Spill Cleanup

Eye/Face Protection: Chemical

splash goggles and a face
shield.

[5]17]

Hand Protection: Heavy-duty,

chemical-resistant gloves (e.g.,

butyl rubber, neoprene).

Consider double-gloving.

[8]

Body Protection: Chemical-
resistant apron or coveralls

over a lab coat.

[5]

Respiratory Protection:
NIOSH-approved respirator
with an appropriate filter (e.g.,
type ABEK EN14387) is
required if ventilation is

inadequate or for large spills.

[5]
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Foot Protection: Closed-toe,
chemical-resistant shoes or [51[7]

boots.

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for minimizing risk and ensuring
regulatory compliance.

Step-by-Step Safe Handling Protocol
o Engineering Controls: All handling of 2-Isopropoxyphenol-d7 must be conducted in a

properly functioning chemical fume hood to minimize inhalation exposure.[6]

o Pre-Handling Inspection: Before use, visually inspect the container for any signs of damage
or leaks.

e Donning PPE: Put on all required PPE as specified in the table above for "Routine Handling.

» Dispensing: Carefully dispense the required amount of the liquid chemical, avoiding
splashes. Use appropriate tools such as a calibrated pipette.

o Performing Work: Keep the container sealed when not in use. Ensure all work is performed
within the fume hood.

o Post-Handling: After use, securely seal the container. Decontaminate the work surface with
an appropriate solvent.

» Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Always wash
hands thoroughly with soap and water after removing gloves.[9]

Handling and Disposal Workflow

The following diagram outlines the complete lifecycle for handling 2-lIsopropoxyphenol-d7 in a
laboratory setting.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://m.youtube.com/watch?v=kmSnIHewxZo
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.benchchem.com/product/b12403060?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Propentofylline_d7_A_Procedural_Guide.pdf
https://publications.ashp.org/previewpdf/book/9781585285747/ch008.xml?pdfJsInlineViewToken=178664383&inlineView=true
https://www.benchchem.com/product/b12403060?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12403060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Routine Workflow

1. Receiving & Storage

4
@& PPE Donning
v Emergency Protocol
3. Handling in Fume Hood ",'_'_'___'_'_'____

Yes (Minor)

Y
) Minor Spill Cleanup Major Spill
@ (Use Spill Kit) (Evacuate & Notify EHS)
Y

e .

A

6. Disposal via EHS

Yes (Major)

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Isopropoxyphenol-d7.
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Emergency Procedures: Spills and First Aid

Immediate and appropriate action during an emergency is critical.
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Emergency Situation Procedure Citations

1. Alert personnel in the
immediate area.2. Wearing
appropriate spill cleanup PPE,
absorb the spill with an inert

Minor Spil material (e.g., sand, 4]
vermiculite).3. Collect the
contaminated material into a
designated, sealed hazardous
waste container.4.

Decontaminate the area.

1. Evacuate the laboratory
immediately.2. Alert others and
) ) prevent entry.3. Contact your
Major Spill o )
institution's Environmental
Health and Safety (EHS)

department.

Immediately wash the affected
) area with plenty of soap and
Skin Contact ) [4]
water. Remove contaminated

clothing.

Immediately flush eyes with
plenty of water for at least 15

Eye Contact minutes, lifting the upper and [4]
lower eyelids. Seek immediate

medical attention.

Move the person to fresh air. If
_ breathing is difficult, provide
Inhalation ) [4]
oxygen. Seek medical

attention if symptoms persist.

Do NOT induce vomiting.
Ingestion Rinse mouth with water. Seek [10]

immediate medical attention.
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Waste Disposal Plan

Improper disposal of chemical waste poses a significant environmental and safety risk.

Waste Collection: Collect all waste containing 2-Isopropoxyphenol-d7, including
contaminated PPE and spill cleanup materials, in a clearly labeled, sealed, and compatible
hazardous waste container.[6][11]

Labeling: Label the waste container with "Hazardous Waste," the full chemical name "2-
Isopropoxyphenol-d7," and the associated hazards (Irritant).

Storage: Store the waste container in a designated satellite accumulation area, away from
incompatible materials.

Disposal: Arrange for pickup and disposal through your institution's licensed hazardous
waste disposal program.[4][6] Do not dispose of this chemical down the drain or in regular
trash.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-
Isopropoxyphenol-d7]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12403060#personal-protective-equipment-for-
handling-2-isopropoxyphenol-d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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